Cas no 2228713-35-5 (2-fluoro-6-(1H-imidazol-4-yl)phenol)

• Product Name: 2-fluoro-6-(1H-imidazol-4-yl)phenol
• CAS No: 2228713-35-5
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 5864581
• PubChem ID: 165697283
• Update Time: 2025-05-25

2-fluoro-6-(1H-imidazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(1H-imidazol-4-yl)phenol
• 2228713-35-5
• EN300-1801034

• Inchi： 1S/C9H7FN2O/c10-7-3-1-2-6(9(7)13)8-4-11-5-12-8/h1-5,13H,(H,11,12)
• InChI Key： LXPLHDSTEVWKSG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1=CN=CN1

Computed Properties

• Exact Mass: 178.05424101g/mol
• Monoisotopic Mass: 178.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-fluoro-6-(1H-imidazol-4-yl)phenol

Introduction to 2-fluoro-6-(1H-imidazol-4-yl)phenol (CAS No. 2228713-35-5)

2-fluoro-6-(1H-imidazol-4-yl)phenol, also known by its CAS registry number CAS No. 2228713-35-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a fluoro substituent and an imidazole moiety. The presence of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The synthesis of 2-fluoro-6-(1H-imidazol-4-yl)phenol involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which has further enhanced its utility in research and industrial settings.

One of the most notable applications of CAS No. 2228713-35-5 is in the field of drug discovery. The imidazole ring is a common structural motif in many bioactive compounds, and the phenolic group provides additional sites for hydrogen bonding and other interactions with biological targets. This makes 2-fluoro-6-(1H-imidazol-4-yl)phenol a promising candidate for the development of new therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

In addition to its pharmacological applications, CAS No. 2228713-35-5 has also found use in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a potential ligand in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These materials hold great promise for applications in catalysis, gas storage, and sensing technologies.

Recent studies have focused on the electrochemical properties of 2-fluoro-6-(1H-imidazol-4-yl)phenol, revealing its potential as an electrode material in energy storage devices such as supercapacitors and batteries. The compound's high conductivity and excellent redox stability make it an attractive candidate for these applications.

The environmental impact of CAS No. 2228713-35-5 has also been a topic of interest in recent research. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into eco-friendly chemical processes.

In conclusion, 2-fluoro-6-(1H-imidazol-4-yliophenol, or CAS No. 2228713--35--5 strong>, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a key molecule for future innovations in science and technology.